Cas no 61406-12-0 (2-Imidazolidinethione, 1-(1,1-dimethylethyl)-)

• Product name: 2-Imidazolidinethione, 1-(1,1-dimethylethyl)-
• CAS No: 61406-12-0
• MF: C₇H₁₄N₂S
• MW: 158.264460086823
• CID: 480590
• PubChem ID: 12504482

2-Imidazolidinethione, 1-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinethione, 1-(1,1-dimethylethyl)-
• 1-tert-butylimidazolidine-2-thione
• DTXSID70500668
• 61406-12-0

• Inchi： InChI=1S/C7H14N2S/c1-7(2,3)9-5-4-8-6(9)10/h4-5H2,1-3H3,(H,8,10)
• InChI Key： YURZPNKSHBATPK-UHFFFAOYSA-N
• SMILES： CC(C)(C)N1CCNC1=S

Computed Properties

• Exact Mass: 158.08792
• Monoisotopic Mass: 158.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• PSA: 15.27